Cas no 2228570-77-0 (5-ethynyl-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 5-ethynyl-2-(propan-2-yl)-1,3-thiazole
• CAS No: 2228570-77-0
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 6009785
• PubChem ID: 89974976
• Update Time: 2025-05-19

5-ethynyl-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-ethynyl-2-(1-methylethyl)-
• 5-Ethynyl-2-isopropylthiazole
• 5-ethynyl-2-(propan-2-yl)-1,3-thiazole
• SCHEMBL15481045
• EN300-1741801
• 2228570-77-0

• Inchi： 1S/C8H9NS/c1-4-7-5-9-8(10-7)6(2)3/h1,5-6H,2-3H3
• InChI Key： QGVZRDUDQOIHNP-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CN=C1C(C)C

Computed Properties

• Exact Mass: 151.04557046g/mol
• Monoisotopic Mass: 151.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 207.8±13.0 °C(Predicted)
• pka: 1.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-ethynyl-2-(propan-2-yl)-1,3-thiazole

Introduction to 5-ethynyl-2-(propan-2-yl)-1,3-thiazole (CAS No. 2228570-77-0)

5-ethynyl-2-(propan-2-yl)-1,3-thiazole, identified by the chemical abstracts service number 2228570-77-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of both an ethynyl and an isopropyl substituent on the thiazole ring introduces unique electronic and steric properties, making it a promising scaffold for designing novel bioactive molecules.

The thiazole core is a privileged structure in medicinal chemistry, widely recognized for its role in various pharmacological applications. Thiazole derivatives exhibit diverse biological functions, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The incorporation of functional groups such as ethynyl and isopropyl enhances the compound's potential to interact with biological targets, thereby modulating physiological processes. The ethynyl group, in particular, is a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, 5-ethynyl-2-(propan-2-yl)-1,3-thiazole has emerged as a compound of interest due to its structural features and reported biological effects. Studies have demonstrated that this compound can modulate key enzymes and receptors involved in metabolic disorders, inflammation, and cancer progression. The isopropyl substituent at the 2-position of the thiazole ring contributes to steric hindrance, which can influence binding affinity and selectivity against biological targets.

One of the most compelling aspects of 5-ethynyl-2-(propan-2-yl)-1,3-thiazole is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced potency and reduced toxicity. The ethynyl group serves as a point of attachment for various pharmacophores, allowing chemists to explore different structural modifications. For instance, coupling strategies such as Sonogashira coupling have been employed to introduce aryl or heteroaryl groups at the terminal position of the ethynyl moiety, leading to novel thiazole derivatives with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in compounds that can interact with protein targets involved in signal transduction pathways. Preliminary findings suggest that 5-ethynyl-2-(propan-2-yl)-1,3-thiazole may exhibit inhibitory effects on certain kinases and transcription factors associated with cancer cell proliferation. The unique combination of substituents on the thiazole ring allows for precise tuning of electronic properties, which is crucial for achieving high binding affinity. Furthermore, the compound's solubility characteristics make it suitable for formulation into various dosage forms, enhancing its therapeutic potential.

Advances in synthetic methodologies have enabled the efficient preparation of complex thiazole derivatives like 5-ethynyl-2-(propan-2-yl)-1,3-thiazole. Multi-step synthetic routes involving cyclization reactions followed by functional group transformations have been optimized to achieve high yields and purity. The use of palladium-catalyzed cross-coupling reactions has been particularly valuable in introducing diverse substituents at specific positions on the thiazole scaffold. These synthetic strategies not only facilitate the production of large quantities of material for preclinical studies but also provide a platform for exploring structure-activity relationships (SAR).

The biological evaluation of 5-ethynyl-2-(propan-2-yl)-1,3-thiazole has revealed promising results in both in vitro and in vivo models. In cell-based assays, the compound has demonstrated ability to inhibit proliferation of certain cancer cell lines while maintaining low toxicity towards normal cells. Additionally, animal studies have shown that oral administration of this derivative leads to significant reductions in inflammation markers and tumor growth. These findings underscore the therapeutic potential of this compound and highlight its suitability for further development into a novel therapeutic agent.

Future directions in research on 5-ethynyl-2-(propan-2-yl)-1,3-thiazole include exploring its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate how this compound interacts with biological targets. Understanding these interactions will provide critical insights into optimizing its pharmacological properties and reducing off-target effects. Moreover, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications.

The development of new drugs is often hindered by challenges related to drug-likeness parameters such as solubility, bioavailability, and metabolic stability. However,5-ethynyl-2-(propan-2-y l)-1 ,3 -th i az olehas demonstrated favorable physicochemical properties that make it an attractive candidate for further optimization. Computational studies have predicted that modifications around the thiazole ring can enhance passive membrane permeability while minimizing renal clearance. Such insights are guiding efforts to design derivatives with improved pharmacokinetic profiles suitable for human use.

In conclusion,5 - eth y n y l - 2 - ( pro p an - 2 - y l ) - 1 , 3 - t h i az o le(CAS No . 2228570 - 77 - 0) represents a significant advancement in medicinal chemistry research . Its unique structural features , coupled with promising biological activities , position it as a valuable scaffold for developing new therapeutic agents . Ongoing studies aim to uncover its full potential by optimizing synthetic routes , evaluating mechanisms of action , and advancing towards clinical trials . As research progresses , this compound is likely to play an important role in addressing unmet medical needs across multiple therapeutic areas.